Cas no 1805260-87-0 (3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid
• CAS No: 1805260-87-0
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4808864
• Update Time: 2025-05-24

3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF3NO2/c8-4-2(5(9)10)1-3(7(13)14)12-6(4)11/h1,5H,(H,13,14)
• InChI Key： YYUHHKPENCNJSE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)O)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid (CAS No. 1805260-87-0)

3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid (CAS No. 1805260-87-0) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine carboxylic acids, which are increasingly sought after due to their unique chemical properties and versatility in synthetic chemistry. The presence of multiple halogen substituents, including chloro, difluoromethyl, and fluoro groups, enhances its reactivity and makes it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in the design of next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid due to its potential as a building block for kinase inhibitors and herbicides. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

The synthesis of CAS No. 1805260-87-0 involves multi-step processes, often starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and carboxylation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring it meets the stringent quality standards required for research and industrial applications.

From an environmental and regulatory perspective, 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid is subject to careful handling due to its halogenated nature. However, it is not classified as a hazardous material under current global regulations, making it accessible for legitimate research purposes. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) further enhances its practicality for laboratory use.

One of the most compelling aspects of this compound is its relevance to green chemistry initiatives. Researchers are exploring ways to optimize its synthesis to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical manufacturing. Additionally, the rise of AI-driven molecular design has increased interest in such fluorinated building blocks, as they are frequently identified by predictive algorithms as key components for target molecules.

In the pharmaceutical sector, CAS No. 1805260-87-0 has been investigated as a precursor for small-molecule therapeutics targeting inflammatory diseases and metabolic disorders. Its structural features align with the bioisostere principle, where fluorine atoms are used to improve metabolic stability and bioavailability. This has led to its inclusion in several patent applications, highlighting its commercial potential.

For agrochemical applications, the compound's pyridine core and difluoromethyl group contribute to its herbicidal activity by interfering with plant enzyme systems. As the agricultural industry seeks low-residue crop protection solutions, derivatives of this molecule are being evaluated for their efficacy and environmental safety profiles.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylic acid represents a cutting-edge example of how fluorine chemistry continues to drive innovation across multiple scientific disciplines. Its combination of synthetic utility, regulatory compliance, and broad applicability positions it as a compound of enduring interest to researchers worldwide.